Cas no 1540623-77-5 (5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid)

5-(1H-1,2,3-Triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid is a heterocyclic compound featuring a fused triazole-oxadiazole scaffold with a carboxylic acid functional group. This structure imparts unique reactivity and potential as a versatile intermediate in medicinal chemistry and materials science. The triazole and oxadiazole moieties contribute to its stability and ability to participate in hydrogen bonding and metal coordination, making it valuable for designing bioactive molecules or functional materials. The carboxylic acid group further enhances its utility for derivatization via amidation or esterification. Its rigid heterocyclic core may also confer favorable physicochemical properties, such as improved metabolic stability in drug discovery applications.
5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid structure
1540623-77-5 structure
Product Name:5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
CAS No:1540623-77-5
MF:C5H3N5O3
MW:181.109019517899
CID:5820450
PubChem ID:80498587
Update Time:2025-05-24

5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2H-Triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
    • 1,2,4-Oxadiazole-3-carboxylic acid, 5-(1H-1,2,3-triazol-5-yl)-
    • 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
    • AKOS019062694
    • EN300-1119900
    • 1540623-77-5
    • 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylicacid
    • Inchi: 1S/C5H3N5O3/c11-5(12)3-7-4(13-9-3)2-1-6-10-8-2/h1H,(H,11,12)(H,6,8,10)
    • InChI Key: ZQKUHRNLDLJTAF-UHFFFAOYSA-N
    • SMILES: O1C(C2NN=NC=2)=NC(C(O)=O)=N1

Computed Properties

  • Exact Mass: 181.02358897g/mol
  • Monoisotopic Mass: 181.02358897g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.788±0.06 g/cm3(Predicted)
  • Boiling Point: 580.9±42.0 °C(Predicted)
  • pka: 2.62±0.10(Predicted)

5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1119900-0.05g
5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
1540623-77-5 95%
0.05g
$768.0 2023-10-27
Enamine
EN300-1119900-0.1g
5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
1540623-77-5 95%
0.1g
$804.0 2023-10-27
Enamine
EN300-1119900-0.25g
5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
1540623-77-5 95%
0.25g
$840.0 2023-10-27
Enamine
EN300-1119900-0.5g
5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
1540623-77-5 95%
0.5g
$877.0 2023-10-27
Enamine
EN300-1119900-1.0g
5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
1540623-77-5
1g
$1299.0 2023-06-09
Enamine
EN300-1119900-2.5g
5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
1540623-77-5 95%
2.5g
$1791.0 2023-10-27
Enamine
EN300-1119900-5.0g
5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
1540623-77-5
5g
$3770.0 2023-06-09
Enamine
EN300-1119900-10.0g
5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
1540623-77-5
10g
$5590.0 2023-06-09
Enamine
EN300-1119900-1g
5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
1540623-77-5 95%
1g
$914.0 2023-10-27
Enamine
EN300-1119900-5g
5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
1540623-77-5 95%
5g
$2650.0 2023-10-27

Additional information on 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1540623-77-5)

5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid, identified by its CAS number 1540623-77-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of triazolo oxadiazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural motif of this molecule combines a triazole ring with a 1,2,4-oxadiazole core, creating a framework that is both synthetically accessible and biologically relevant.

The triazole moiety is a key pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. In contrast, the 1,2,4-oxadiazole scaffold is recognized for its stability and ability to modulate various biochemical pathways. The combination of these two heterocyclic systems in 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid suggests potential therapeutic applications across multiple domains of medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such hybrid structures in drug discovery. The triazol-4-yl substituent in this compound can serve as a linker or anchor point for further functionalization, enabling the design of novel derivatives with tailored biological properties. This flexibility makes 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid a valuable starting point for synthetic chemists exploring new pharmacological entities.

The carboxylic acid group at the 3-position of the oxadiazole ring introduces an acidic functionality that can be exploited for various chemical transformations. For instance, it can be used to form esters or amides with appropriate reagents, expanding the compound’s utility in medicinal chemistry libraries. Such modifications are often employed to enhance solubility or target specific biological pathways.

In the context of contemporary drug development, there is growing interest in heterocyclic compounds that exhibit multitarget interactions. The structural features of 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid make it a candidate for such applications. For example, studies have shown that triazolo oxadiazole derivatives can interact with both enzymatic and non-enzymatic targets involved in inflammatory and infectious diseases. This dual interaction potential could be leveraged to develop synergistic therapeutic strategies.

One notable area of research involving this class of compounds is their antimicrobial activity. The unique electronic distribution and steric environment provided by the triazol-4-yl and oxadiazole moieties may disrupt essential bacterial processes such as DNA replication or metabolic pathways. Preliminary studies have suggested that certain derivatives exhibit promising activity against resistant strains of pathogens, underscoring the need for further investigation into their mechanisms of action.

The synthesis of 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid involves multi-step organic transformations that highlight the intersection of synthetic methodology and medicinal chemistry innovation. Key synthetic routes often begin with readily available precursors such as halogenated triazoles or oxadiazoles, followed by functional group interconversions to introduce the desired carboxylic acid moiety. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways for these complex molecules.

The role of computational tools in optimizing the synthesis and properties of such compounds cannot be overstated. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential lead candidates from large libraries of derivatives. These virtual screening approaches complement experimental efforts by providing rapid assessments of biological relevance before costly wet-lab synthesis.

From a medicinal chemistry perspective, 5-(1H - 1 , 2 , 3 - tri azo l - 4 - yl ) - 1 , 2 , 4 - o x adia zo le - 3 - ca rbo x y l ic ac i d represents an excellent example of how structural diversity can be harnessed to discover new therapeutic agents. Its unique combination of heterocyclic moieties offers multiple opportunities for further chemical exploration while maintaining relevance to current drug discovery trends.

The future directionsof research on this compound are likelyto focus on expandingits chemical space throughmodifications at different positionsand exploring its interaction with novel biological targets . Additionally , green chemistry principles may guide future synthetic efforts toward more environmentally benign methodologies . Such innovations would alignwith broader goalsin pharmaceutical science towardsmore sustainableand efficient drug development pipelines .

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd